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Compound of Interest

Compound Name: 2-Tetradecanone

Cat. No.: B1197950 Get Quote

For researchers, scientists, and professionals in drug development, the meticulous

management of chemical waste is a cornerstone of laboratory safety and environmental

stewardship. This guide provides a comprehensive, step-by-step operational plan for the proper

disposal of 2-tetradecanone, ensuring the safety of laboratory personnel and adherence to

regulatory standards.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures for 2-tetradecanone, it is imperative to consult the

substance's Safety Data Sheet (SDS) and wear the appropriate Personal Protective Equipment

(PPE). Handling should always occur in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Key Hazard Considerations:

Irritant: 2-Tetradecanone is classified as an irritant[1]. Direct contact with skin or eyes

should be avoided.

Flammability: As an aliphatic ketone, 2-tetradecanone should be treated as a potentially

flammable substance[2]. Keep it away from ignition sources.

Recommended Personal Protective Equipment (PPE):
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Eye Protection: Chemical safety goggles or a face shield are essential to prevent

splashes[2].

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber, to avoid skin

contact[2].

Body Protection: A lab coat or other protective clothing is necessary to prevent contamination

of personal clothing[2].

Quantitative Data Summary
For quick reference, the following table summarizes key physical and safety data for 2-
tetradecanone that informs its handling and disposal procedures.

Property Value

CAS Number 2345-27-9

Molecular Formula C₁₄H₂₈O

Melting Point 33-35.5 °C

Boiling Point 279-280 °C at 760 mm Hg

Flash Point 84.44 °C (184.00 °F)

Solubility in Water 1.46 mg/L at 25 °C (estimated)

Primary Hazard Irritant

Data sourced from various chemical suppliers and safety data resources.[1][3]

Step-by-Step Disposal Protocol for 2-Tetradecanone
The proper disposal of 2-tetradecanone is managed as a hazardous waste stream. Adherence

to institutional and local regulations is paramount.

Step 1: Waste Identification and Segregation
Designate as Hazardous Waste: All waste containing 2-tetradecanone, including pure

substance, contaminated solutions, and spill cleanup materials, must be treated as
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hazardous waste.

Segregate Waste Streams: Do not mix 2-tetradecanone waste with other chemical waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) office. Specifically, keep it separate from acids, bases, and oxidizing agents to prevent

unintended reactions[4]. Ketone waste is typically classified as flammable organic waste.

Step 2: Collection and Container Management
Select an Appropriate Container: Use a designated, leak-proof container that is chemically

compatible with ketones. High-density polyethylene (HDPE) or glass containers are

generally suitable. The container must have a secure, tight-fitting lid[4][5].

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste"[5][6].

The label must also include the full chemical name, "2-Tetradecanone," and a list of all other

components and their approximate percentages if it is a mixed waste[6]. Do not use

chemical formulas or abbreviations[6].

Keep Containers Closed: The waste container must be kept securely closed at all times,

except when adding waste[7][8]. This prevents the release of vapors and potential spills.

Step 3: Accumulation and Storage
Satellite Accumulation Area (SAA): Store the waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation[4]. This

area must be under the control of laboratory personnel.

Secondary Containment: The SAA should have secondary containment, such as a tray or

bin, to contain any potential leaks or spills from the primary waste container[5][8].

Regular Inspections: The SAA should be inspected weekly for any signs of leakage or

container degradation[4].

Step 4: Arranging for Disposal
Contact EHS: Once the waste container is nearly full (typically around 75-80% capacity to

allow for expansion), contact your institution's EHS or hazardous waste management office

to arrange for pickup and disposal[6][7]. Do not transport hazardous waste yourself[7][8].
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Provide Necessary Information: Be prepared to provide the EHS office with details about the

waste, including its composition and volume, as indicated on the hazardous waste label.

Step 5: Decontamination of Empty Containers
Triple Rinsing: An empty container that has held 2-tetradecanone must be triple-rinsed with

a suitable solvent (such as acetone or ethanol) to remove all residues[7][8].

Collect Rinsate: The rinsate from this cleaning process is also considered hazardous waste

and must be collected in the appropriate hazardous waste container[8][9].

Final Disposal of Container: Once triple-rinsed, the label on the empty container should be

defaced or removed, and the cap should be taken off before it can be disposed of as regular

solid waste or recycled, in accordance with institutional policies[7][8].

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-tetradecanone waste in a laboratory setting.

Workflow for the safe disposal of 2-Tetradecanone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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